Cas no 1805067-00-8 (3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine
• CAS No: 1805067-00-8
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4889327
• Update Time: 2025-07-21

3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5NO/c9-1-3-5(8(12,13)14)4(6(10)11)2-15-7(3)16/h2,6H,1H2,(H,15,16)
• InChI Key： DBBQHKUMXBZSRR-UHFFFAOYSA-N
• SMILES： BrCC1C(NC=C(C(F)F)C=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine

Introduction to 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1805067-00-8)

3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine, identified by its CAS number 1805067-00-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly its combination of bromomethyl, difluoromethyl, hydroxyl, and trifluoromethyl substituents, endow it with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The bromomethyl group at the 3-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex structures through nucleophilic substitution reactions. This reactivity is particularly useful in the development of novel drug candidates, where precise control over molecular architecture is essential for optimizing pharmacological properties. Additionally, the presence of both difluoromethyl and trifluoromethyl groups enhances the lipophilicity and metabolic stability of potential drug molecules, which are critical factors in determining their bioavailability and efficacy.

The hydroxyl group at the 2-position adds another layer of functionality, allowing for further derivatization through esterification, etherification, or oxidation reactions. This versatility makes 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine a versatile building block in synthetic chemistry. Recent studies have highlighted its utility in the development of kinase inhibitors, which are among the most extensively researched targets in oncology and inflammatory diseases. The fluorinated substituents, in particular, have been shown to improve binding affinity and selectivity by modulating electronic and steric interactions with biological targets.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their ability to enhance drug-like properties such as solubility, permeability, and metabolic stability. The difluoromethyl group, for instance, has been demonstrated to increase metabolic resistance against cytochrome P450 enzymes, thereby extending the half-life of drugs in vivo. Similarly, the trifluoromethyl group is known to improve binding interactions by increasing lipophilicity and reducing polar surface area. These properties have made fluorinated pyridines valuable scaffolds in medicinal chemistry.

One notable application of 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. The ability to disrupt these interactions with small molecules has opened new avenues for therapeutic intervention. The bromomethyl group provides a handle for introducing linkers or other pharmacophores that can specifically interact with target proteins. Furthermore, the fluorinated substituents can fine-tune the pharmacokinetic profile of these inhibitors.

Another area where this compound has shown promise is in the development of agrochemicals. Fluorinated pyridines are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides due to their enhanced biological activity and environmental stability. The unique combination of functional groups in 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine allows for the creation of novel agrochemicals with improved efficacy against resistant pests while minimizing environmental impact.

The synthetic utility of this compound extends beyond pharmaceuticals and agrochemicals. It has been employed in materials science for the development of advanced polymers and liquid crystals. The presence of fluorinated groups imparts special properties such as thermal stability and chemical resistance, making it suitable for high-performance materials used in electronics and optoelectronics.

Recent advances in computational chemistry have further facilitated the use of 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine as a key intermediate. Molecular modeling studies have revealed how different substituents influence molecular interactions with biological targets, providing insights into structure-activity relationships (SAR). These computational tools have enabled researchers to design derivatives with enhanced potency and selectivity without resorting to extensive experimental screening.

In conclusion,3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1805067-00-8) is a multifunctional compound with broad applications across multiple industries. Its unique structural features make it an invaluable tool for synthetic chemists working on drug discovery, agrochemicals, materials science, and beyond. As research continues to uncover new ways to leverage fluorinated pyridines,this compound is poised to play an even greater role in innovation across scientific disciplines.